Cas no 290313-44-9 (1-BENZYL-3-METHYL-PIPERAZINE MONOFUMARATE)

• Product Name: 1-BENZYL-3-METHYL-PIPERAZINE MONOFUMARATE
• CAS No: 290313-44-9
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• MDL: MFCD08277619
• CID: 915324
• Update Time: 2025-06-28

1-BENZYL-3-METHYL-PIPERAZINE MONOFUMARATE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-METHYL-PIPERAZINE MONOFUMARATE
• 1-benzyl-3-methylpiperazine,but-2-enedioic acid
• (E)-but-2-enedioic acid
• AC1O8KBC
• AG-E-94222
• AGN-PC-01493N
• CTK4G2610
• CTK8I0385
• Maybridge3_005040
• (2E)-but-2-enedioic acid: 1-benzyl-3-methylpiperazine
• 1-Benzyl-3-methylpiperazine difumarate

• MDL： MFCD08277619
• Inchi： 1S/C12H18N2.C4H4O4/c1-11-9-14(8-7-13-11)10-12-5-3-2-4-6-12;5-3(6)1-2-4(7)8/h2-6,11,13H,7-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： CYIVWNBHIITDIQ-WLHGVMLRSA-N
• SMILES： N1(CCNC(C)C1)CC1=CC=CC=C1.C(O)(=O)/C=C/C(O)=O

Computed Properties

• Exact Mass: 306.15800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 89.87000
• LogP: 1.45880

Additional information on 1-BENZYL-3-METHYL-PIPERAZINE MONOFUMARATE

1-Benzyl-3-Methyl-Piperazine Monofumarate (CAS No. 290313-44-9): A Comprehensive Overview

1-Benzyl-3-Methyl-Piperazine Monofumarate (CAS No. 290313-44-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structure and pharmacological properties, has been the subject of numerous studies aimed at understanding its potential therapeutic applications and mechanisms of action.

The chemical structure of 1-Benzyl-3-Methyl-Piperazine Monofumarate consists of a piperazine ring substituted with a benzyl and a methyl group, along with a monofumarate salt. The piperazine moiety is a common structural element in many biologically active compounds, contributing to its ability to interact with various receptors and enzymes in the body. The benzyl and methyl substitutions further modulate its pharmacological profile, enhancing its specificity and efficacy.

Recent research has highlighted the potential of 1-Benzyl-3-Methyl-Piperazine Monofumarate in the treatment of various neurological disorders. Studies have shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in conditions such as depression, anxiety, and schizophrenia. This receptor-mediated activity suggests that 1-Benzyl-3-Methyl-Piperazine Monofumarate could be a valuable candidate for the development of novel antidepressants and anxiolytics.

In addition to its serotonin receptor activity, 1-Benzyl-3-Methyl-Piperazine Monofumarate has also been investigated for its effects on other neurotransmitter systems. For instance, it has been found to interact with dopamine receptors, specifically D₂ receptors, which are crucial for motor control and reward pathways. This dual action on serotonin and dopamine systems may offer a broader therapeutic window for treating complex psychiatric disorders.

The pharmacokinetic properties of 1-Benzyl-3-Methyl-Piperazine Monofumarate have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-3-Methyl-Piperazine Monofumarate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential in treating specific psychiatric conditions.

Beyond its therapeutic applications, 1-Benzyl-3-Methyl-Piperazine Monofumarate has also been used as a tool compound in basic research to investigate the role of serotonin and dopamine receptors in various physiological processes. Its selective receptor binding properties make it an invaluable tool for elucidating the mechanisms underlying neurotransmitter signaling and receptor function.

In conclusion, 1-Benzyl-3-Methyl-Piperazine Monofumarate (CAS No. 290313-44-9) represents a promising compound with a wide range of potential applications in both clinical and research settings. Ongoing studies continue to uncover new insights into its pharmacological properties and therapeutic potential, positioning it as a key player in the development of next-generation pharmaceuticals.